Cas no 2171460-96-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid
• CAS No: 2171460-96-9
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 6053732
• PubChem ID: 165809010
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-iodo-2-methylphenyl)carbamoyl]propanoic acid
• 2171460-96-9
• EN300-1506721

• Inchi： 1S/C26H23IN2O5/c1-15-12-16(27)10-11-22(15)28-25(32)23(13-24(30)31)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21,23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WTISFROKJRIRNF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid (CAS No. 2171460-96-9): An Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid (CAS No. 2171460-96-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ile(4-I), is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and is used extensively in the synthesis of peptides and other bioactive molecules.

The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino group, along with a carbamoyl moiety linked to a 4-iodo-2-methylphenyl substituent. The presence of the Fmoc group makes this compound particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently cleaved under mild conditions, allowing for the sequential addition of amino acids to form complex peptide chains.

Recent advancements in the field have highlighted the importance of Fmoc-Ile(4-I) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-cancer properties, particularly against breast and lung cancer cell lines. The iodine substituent on the phenyl ring plays a crucial role in enhancing the compound's biological activity by improving its lipophilicity and cellular uptake.

In addition to its applications in cancer research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid has also shown promise in the treatment of neurodegenerative diseases. A 2022 study published in Chemical Communications reported that this compound can effectively cross the blood-brain barrier and modulate specific neurotransmitter systems, making it a potential candidate for the development of drugs targeting Alzheimer's and Parkinson's diseases.

The synthesis of Fmoc-Ile(4-I) typically involves several steps, including the protection of the amino group with Fmoc, the introduction of the iodine substituent on the phenyl ring, and the final coupling with a carboxylic acid to form the carbamoyl moiety. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production in both academic and industrial settings.

The stability and solubility properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid are critical factors that influence its utility in various applications. Research has shown that this compound is stable under standard laboratory conditions and can be stored for extended periods without significant degradation. However, care must be taken to avoid exposure to strong acids or bases, which can lead to deprotection or other unwanted side reactions.

In terms of solubility, Fmoc-Ile(4-I) exhibits moderate solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are commonly used in peptide synthesis. Its limited solubility in water can be overcome by using appropriate cosolvents or by modifying its structure to enhance hydrophilicity.

The safety profile of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid is another important consideration. While it is generally considered safe for use in laboratory settings, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, environmental considerations should be taken into account when disposing of waste materials containing this compound.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-2-methylphenyl)carbamoylpropanoic acid (CAS No. 2171460-96-9) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its potential impact on human health.